4-Hydroxy-3-nitrobenzoic acid

• IUPAC Name: 4-hydroxy-3-nitrobenzoic acid
• InChI: InChI=1S/C7H5NO5/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3,9H,(H,10,11)
• InChI Key: QRYSWXFQLFLJTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])O
• Molecular Formula: C7H5NO5
• DSSTOX Substance ID: DTXSID20210609
• Molecular Weight: 183.12 g/mol
• CAS RN: 616-82-0

Description

4-Hydroxy-3-nitrobenzoic acid is a nitrobenzoic acid. It has a linear formula of HOC6H3(NO2)CO2H and a molecular weight of 183.12. It is a compound that is capable of inhibiting chloroplast development in linseed and oat seedlings.

Synthesis Analysis

The synthesis of 4-Hydroxy-3-nitrobenzoic acid can be achieved by treating benzaldehyde under nitration conditions, a process that initially converts the aldehyde to the acid.

Molecular Structure Analysis

The molecular structure of 4-Hydroxy-3-nitrobenzoic acid can be represented by the formula HOC6H3(NO2)CO2H. The structure can also be viewed as a 2D Mol file or a computed 3D SD file.

Chemical Reactions Analysis

4-Hydroxy-3-nitrobenzoic acid was coupled to ionic liquid-immobilized o-phenylenediamine to form benzimidazole derivatives.

Physical And Chemical Properties Analysis

4-Hydroxy-3-nitrobenzoic acid is a solid with a melting point of 183-186 °C (lit.). Its density is 1.6±0.1 g/cm3, and it has a boiling point of 354.3±32.0 °C at 760 mmHg. It has a molar refractivity of 41.6±0.3 cm3 and a molar volume of 112.2±3.0 cm3.

Scientific Research Applications

Synthesis of Benzimidazole Derivatives

4-Hydroxy-3-nitrobenzoic acid has been used to form benzimidazole derivatives when coupled with ionic liquid-immobilized o-phenylenediamine. .

Inhibitory Effects on Ras Proteins

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Biological Material for Life Science Research

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Synthesis of Benzoxazole Moiety

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Safety and Hazards

4-Hydroxy-3-nitrobenzoic acid is classified as an Eye Irritant 2 and Skin Irritant 2. It is recommended to avoid ingestion and inhalation, avoid dust formation, and ensure adequate ventilation when handling this compound. Personal protective equipment such as dust masks, eyeshields, and gloves are recommended.

Mechanism of Action

Target of Action

4-Hydroxy-3-nitrobenzoic acid is a compound that has been shown to have inhibitory effects on Ras proteins . Ras proteins play a crucial role in transmitting signals within cells, which can lead to cell growth and division .

Mode of Action

It is known that the compound interacts with its targets, such as ras proteins, potentially altering their function and leading to changes in cellular processes .

Biochemical Pathways

Given its inhibitory effects on ras proteins, it is likely that it impacts pathways related to cell growth and division .

Result of Action

Given its inhibitory effects on ras proteins, it may lead to changes in cell growth and division . This could potentially make it useful in treating conditions characterized by abnormal cell growth, such as cancer .

Synthesis routes and methods I

Procedure details

A mixture of 4-chloro-3-nitrobenzoic acid (20 g, 1.0 eq) and NaOH (20.5 g, 2.0 eq) in 100 mL H2O was reflux at 100° C. overnight. After cooling to rt, con. HCl was added to pH=7. The precipitate thus formed was isolated by filtration, washed with cold water, and dried, to give the desired product as a white solid (18.4 g, 98%).

Synthesis routes and methods II

Procedure details

To a 5-liter, 3-necked, round-bottom flask is added 532 g of NaOH in 3 liters of water and 520 g of 4-chloro-3-nitrobenzoic acid. The solution is heated to reflux (100° C.) under nitrogen and stirred for 10 hours. Upon completion, the reaction is cooled to room temperature and neutralized with concentrated hydrochloric acid. The product is isolated by filtration, washed with 3 liters of cold water and dried in a vacuum oven at 30° C. overnight at 3 mm Hg. The yield is 430 g (90 percent) of 4-hydroxy-3-nitrobenzoic acid with a melting point of 182° C.-183° C.

Synthesis routes and methods III

Procedure details

2-chlorotrityl chloride resin (3.00 g, 4.5 mmol) was swelled in DCM. 4-Acetoxy-3-nitro-benzoic acid (2.53 g, 11.25 mmol) was dissolved in DMF (7.5 ml) and triethylamine (1.56 ml, 11.25 ml) mixed with the drained resin. The mixture was placed on a shaker for 18 h at rt. Followed by a careful wash with DMF (3×2 min) and methanol (3×2 min). The resin was treated with a solution of 2-phanyl-ethyl amine (2M, 10 ml) in dichloromethane for 1 h at rt. and for 3 h at rt. then washed with dichloromethane (3×2 min) and dried. 36.1 mg resin was added 1% TFA in DCM 10 min filtered, added hexane and evaporated to give 4-hydroxy-3-nitro-benzoic acid (7.8 mg), which correspond to a loading of 1.18 mmol/g.